Cas no 1805508-80-8 (Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1805508-80-8
• MF: C₁₂H₁₀BrF₂NO₃
• MW: 334.113509654999
• CID: 4948178
• Update Time: 2025-05-20

Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10BrF2NO3/c1-2-18-11(17)9-7(5-13)3-4-8(6-16)10(9)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： MGJPCZQNPDZDNS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate

Recent Advances in the Study of Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS: 1805508-80-8)

Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS: 1805508-80-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and metabolic disorders. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, including the difluoromethoxy group, which enhances metabolic stability and bioavailability. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate, emphasizing its role as a precursor for novel kinase inhibitors. The researchers utilized a multi-step process involving bromination and esterification, achieving a high yield of 85%. The study also demonstrated the compound's utility in constructing heterocyclic scaffolds, which are crucial for drug discovery. These findings underscore the compound's versatility in organic synthesis and its potential to accelerate the development of new therapeutic agents.

In another recent investigation, scientists evaluated the pharmacokinetic properties of derivatives synthesized from Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that the difluoromethoxy moiety significantly improved the compounds' metabolic stability in vitro. This property is particularly advantageous for drugs targeting chronic conditions, where prolonged exposure is desired. The researchers also noted that the bromomethyl group facilitated further functionalization, enabling the creation of diverse analogs with varying biological activities.

Furthermore, a 2024 patent application highlighted the use of Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate in the development of anti-inflammatory agents. The patent described a series of novel compounds derived from this intermediate, which exhibited potent inhibition of cyclooxygenase-2 (COX-2) with minimal gastrointestinal side effects. This innovation addresses a critical need for safer anti-inflammatory drugs, positioning Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate as a valuable building block in this therapeutic area.

Despite these advancements, challenges remain in optimizing the synthetic routes and scaling up production of Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its synthesis. A 2023 study in Organic Process Research & Development proposed a solvent-free method that minimized waste generation while maintaining high efficiency. Such innovations are critical for ensuring the sustainable use of this compound in pharmaceutical manufacturing.

In conclusion, Ethyl 6-bromomethyl-3-cyano-2-(difluoromethoxy)benzoate (CAS: 1805508-80-8) continues to be a focal point in medicinal chemistry research. Its unique structural attributes and versatile applications make it indispensable for the development of next-generation therapeutics. Future studies should explore its potential in emerging areas such as targeted drug delivery and personalized medicine, further expanding its impact on the pharmaceutical industry.